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Compound of Interest

Compound Name: Spathulenol

Cat. No.: B192435 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of Spathulenol in a laboratory environment. It is intended for researchers,

scientists, and drug development professionals to ensure safe and compliant use of this

compound.

Chemical and Physical Properties
Spathulenol is a tricyclic sesquiterpene alcohol.[1] A summary of its key quantitative data is

presented below for easy reference.

Property Value Source

CAS Number 6750-60-3 [2][3][4][5]

Molecular Formula C15H24O [1][3][4][5]

Molecular Weight 220.35 g/mol [3][4]

Appearance Colorless, viscous compound [1]

Boiling Point
296.00 to 298.00 °C @ 760.00

mm Hg
[2][3][4]

Flash Point
255.00 °F (123.89 °C) (Closed

Cup)
[2]
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Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure and ensure personal

safety.

PPE Category Item
Specifications and
Remarks

Hand Protection Chemical-impermeable gloves

Nitrile or other resistant

material. Inspect gloves for any

signs of degradation or

puncture before use.

Eye Protection Safety goggles
Tightly fitting with side-shields

to protect against splashes.

Body Protection Laboratory coat
Fire-retardant material is

recommended.

Respiratory Protection Full-face respirator

Required if exposure limits are

exceeded or if handling

generates dust or aerosols.

Experimental Protocol: Safe Handling of
Spathulenol
This protocol outlines the step-by-step procedure for safely handling Spathulenol in a typical

laboratory workflow.

1. Preparation and Area Setup:

Ensure all work is conducted in a well-ventilated area, preferably within a certified chemical
fume hood.
Verify that a safety shower and eyewash station are readily accessible.
Remove all potential ignition sources from the handling area, including open flames, hot
plates, and spark-producing equipment.
Use non-sparking tools for all manipulations.
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Have an appropriate fire extinguisher (e.g., dry chemical, carbon dioxide, or alcohol-resistant
foam) available.

2. Weighing and Aliquoting:

If Spathulenol is in solid form, handle it carefully to avoid generating dust.
Use an analytical balance within the fume hood or in a designated, contained space.
Employ anti-static techniques, such as an anti-static gun or a grounded weighing dish, to
prevent electrostatic discharge.
Close the container tightly immediately after dispensing the required amount.

3. Dissolving and Solution Preparation:

Add the weighed Spathulenol to the chosen solvent slowly and carefully.
If the solvent is flammable, ensure all operations are performed in the fume hood and away
from ignition sources.
Use a magnetic stirrer or gentle agitation to dissolve the compound. Avoid vigorous shaking
that could create aerosols.

4. Storage:

Store Spathulenol in a tightly closed, properly labeled container.
Keep the container in a cool, dry, and well-ventilated place, away from incompatible
materials and sources of heat or ignition.

Operational and Disposal Plan
A systematic approach to spills, waste, and disposal is critical for laboratory and environmental

safety.

Spill Response:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained

within it.

Contain: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to contain

the spill. For solid spills, carefully sweep or scoop the material, avoiding dust generation.
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Clean-up: Use spark-proof tools and explosion-proof equipment for cleanup. Collect all

contaminated materials into a designated, labeled waste container.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent, collecting the

cleaning materials as hazardous waste.

Waste Disposal:

Chemical Waste: All solid Spathulenol waste and solutions containing Spathulenol must be

collected in a clearly labeled, sealed container for chemical waste.

Contaminated Materials: Used gloves, absorbent materials, and other disposable items

contaminated with Spathulenol should be placed in a sealed, labeled bag or container and

disposed of as chemical waste.

Disposal Method: Arrange for a licensed chemical waste disposal service for pickup and

proper disposal, which is typically through controlled incineration with flue gas scrubbing. Do

not dispose of Spathulenol or its containers in regular trash or down the drain.

Workflow for Handling Spathulenol
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Preparation

Handling

Storage Disposal

1. Prepare Handling Area
(Fume Hood, No Ignition Sources)

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Weigh Spathulenol
(Anti-static measures)

4. Dissolve in Solvent

5. Store Securely
(Cool, Dry, Ventilated)

Waste Collection

End of Use

Spill Response

Licensed Incineration

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Spathulenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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